Cas no 250288-94-9 (3,5-Diethynylbenzoic acid methyl ester)

• Product Name: 3,5-Diethynylbenzoic acid methyl ester
• CAS No: 250288-94-9
• MF: C₁₂H₈O₂
• MW: 184.190723419189
• CID: 2663405
• PubChem ID: 15904690
• Update Time: 2025-04-21

3,5-Diethynylbenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• SCHEMBL18680588
• methyl-3,5-diethynylbenzoate
• 250288-94-9
• 3,5-Diethynylbenzoic acid methyl ester
• AKOS006325183

• Inchi： 1S/C12H8O2/c1-4-9-6-10(5-2)8-11(7-9)12(13)14-3/h1-2,6-8H,3H3
• InChI Key： VQONRVJETVMHAG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#C)C=C(C#C)C=1)=O

Computed Properties

• Exact Mass: 184.052429494Da
• Monoisotopic Mass: 184.052429494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų